![molecular formula C5H6BrN3O B2971520 3-bromo-5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazine CAS No. 1782641-36-4](/img/structure/B2971520.png)
3-bromo-5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-bromo-5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazine” is a heterocyclic compound . It has a molecular weight of 204.03 . The IUPAC name for this compound is 3-bromo-5,6-dihydro-8H-[1,2,4]triazolo[3,4-c][1,4]oxazine .
Physical And Chemical Properties Analysis
The compound is a powder with a storage temperature of 4 degrees Celsius .Scientific Research Applications
Regioselectivity in Electrocyclization
A study by Shawali and Gomha (2002) on the regioselectivity in 1,5-electrocyclization of N-[as-triazin-3-yl]nitrilimines demonstrates the synthesis of s-triazolo[4,3-b]-as-triazin-7(8H)-ones, highlighting the importance of such reactions in creating complex heterocyclic structures with potential applications in medicinal chemistry and material science Regioselectivity in 1,5-electrocyclization.
Biological Activity and Molecular Modeling
El-Reedy and Soliman (2020) explored the synthesis, biological activity, and molecular modeling study of novel 1,2,4-triazolo[4,3-b][1,2,4,5]tetrazines and 1,2,4-triazolo[4,3-b][1,2,4]triazines. These compounds were examined for their anti-inflammatory, antibacterial, and antifungal activities, showcasing the potential pharmaceutical applications of such heterocyclic compounds Synthesis, biological activity and molecular modeling study.
Synthesis and Molecular Structure
Research by Hwang et al. (2006) on the synthesis and molecular structure of various triazolo and triazinone derivatives provides valuable data on the structural aspects of these compounds, which can be vital for understanding their reactivity and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science Synthesis and molecular structure of 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]triazin-8(7H)-one.
Synthesis of Bromo-Substituted Triazines
Ivanov and Koltun (2021) investigated the synthesis and crystal structures of bromo-substituted pyrazolo[5,1-c][1,2,4]triazines, providing insights into the effects of bromine substitution on the structural and possibly electronic properties of such heterocycles. This research can contribute to the understanding of how similar substitutions in compounds like 3-bromo-5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazine might influence their chemical behavior and applications Synthesis and crystal structures of 7,8-bromo (dibromo)-3-tert-butylpyrazolo[5,1-c][1,2,4]triazines.
Safety and Hazards
properties
IUPAC Name |
3-bromo-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6BrN3O/c6-5-8-7-4-3-10-2-1-9(4)5/h1-3H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBYKMJWZRFUBEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=NN=C(N21)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1782641-36-4 |
Source
|
Record name | 3-bromo-5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.